![molecular formula C13H30OSi B1594890 Silane, tributylmethoxy- CAS No. 15811-64-0](/img/structure/B1594890.png)
Silane, tributylmethoxy-
Overview
Description
Silane, tributylmethoxy- is a useful research compound. Its molecular formula is C13H30OSi and its molecular weight is 230.46 g/mol. The purity is usually 95%.
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Scientific Research Applications
Inorganic-Organic Layered Materials
Research by Atsushi Shimojima, Y. Sugahara, and K. Kuroda (1997) demonstrated the use of trialkoxy(alkyl)silanes for the hydrolysis and polycondensation to form ordered structured materials. These materials exhibited sharp diffraction peaks and platy morphology, indicating the formation of highly-organized inorganic–organic layered materials (Shimojima et al., 1997).
Crosslinkable Polybutadiene
F. Schapman, J. Couvercelle, and C. Bunel (2000) explored the introduction of triethoxy silane functions onto low molar mass hydroxy telechelic polybutadiene, significantly enhancing its mechanical properties. This modification led to a considerable increase in the glass transition temperature and storage modulus, showcasing the impact of silane moieties on polymer crosslinking (Schapman et al., 2000).
Silane Coatings on Magnesium Alloys
X. Gu et al. (2017) investigated the application of triethoxy(octyl)silane coatings on magnesium alloy to improve corrosion resistance and biocompatibility. Their findings revealed that these coatings significantly enhanced cell viability, reduced hemolysis, and platelet adhesion, addressing the major obstacle to the clinical use of magnesium alloys due to their fast degradation behaviors (Gu et al., 2017).
Vinyl-Triethoxy Silane Films on Iron
J. Flis and M. Kanoza (2006) studied vinyl-triethoxy silane (VTES) films on iron to investigate the chemical transformations and protective properties of silane films exposed to air. Their research demonstrated that exposure to air enhances the protectiveness of VTES films, contributing to corrosion resistance and improved adhesion of organic coatings to metals (Flis & Kanoza, 2006).
Cement Hydration and Mechanical Properties
Huajun Feng et al. (2016) conducted an experimental study on the effects of silanes and silane derivatives on cement hydration and the mechanical properties of mortars. They found that while silanes retarded cement hydration, silane derivatives effectively mitigated this retardation. This research highlighted the role of silanes as coupling agents, enhancing the flexural strength and compressive strength of mortars (Feng et al., 2016).
Properties
IUPAC Name |
tributyl(methoxy)silane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H30OSi/c1-5-8-11-15(14-4,12-9-6-2)13-10-7-3/h5-13H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZINNJYWGLAHPB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC[Si](CCCC)(CCCC)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H30OSi | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40341848 | |
Record name | methoxytributyl silane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40341848 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.46 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
15811-64-0 | |
Record name | methoxytributyl silane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40341848 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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